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Compound of Interest

Compound Name: 6-Benzofuran-2-YL-1H-indole

Cat. No.: B15130691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Benzofuran-2-YL-1H-indole is a heterocyclic compound incorporating both benzofuran and

indole scaffolds. These structural motifs are present in numerous biologically active molecules,

and their combination in a single entity presents a promising avenue for the discovery of novel

therapeutic agents. Derivatives of indole and benzofuran have been reported to exhibit a range

of pharmacological activities, including but not limited to, anticancer, anti-inflammatory, and

antimicrobial properties. Notably, compounds with similar structures have been implicated as

modulators of key cellular signaling pathways, such as the Epidermal Growth Factor Receptor

(EGFR) and Phosphatidylinositol 3-kinase (PI3K)/Akt pathways, which are critical in cancer

progression.

These application notes provide a comprehensive guide for the preparation of 6-Benzofuran-2-
YL-1H-indole solutions for use in various biological assays. The protocols outlined below are

designed to ensure consistent and reproducible experimental results.

Data Presentation: Physicochemical Properties
A thorough understanding of the physicochemical properties of 6-Benzofuran-2-YL-1H-indole
is crucial for its effective use in experimental settings. The following table summarizes key data

for this compound. Solubility is a critical parameter for the preparation of stock solutions and

subsequent dilutions for biological assays. Since specific solubility data for 6-Benzofuran-2-
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YL-1H-indole is not extensively documented, a protocol to determine its solubility in various

common laboratory solvents is provided in the Experimental Protocols section. Researchers

are encouraged to populate a similar table with their experimentally determined data.

Property Value Source/Method

Chemical Name 6-Benzofuran-2-YL-1H-indole IUPAC Nomenclature

CAS Number 885273-43-8 Chemical Abstracts Service

Molecular Formula C₁₆H₁₁NO -

Molecular Weight 233.27 g/mol -

Appearance
To be determined (likely a

solid)
Visual Inspection

Purity >95% (recommended)
HPLC, NMR, or Mass

Spectrometry

Solubility in DMSO To be determined Experimental Protocol 1

Solubility in Ethanol To be determined Experimental Protocol 1

Solubility in PBS (pH 7.4) To be determined Experimental Protocol 1

Experimental Protocols
Protocol 1: Determination of Solubility
This protocol describes a method to determine the solubility of 6-Benzofuran-2-YL-1H-indole
in various solvents.

Materials:

6-Benzofuran-2-YL-1H-indole

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol (200 proof), anhydrous

Phosphate-Buffered Saline (PBS), pH 7.4
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Vortex mixer

Centrifuge

Spectrophotometer or HPLC system

Calibrated analytical balance

Microcentrifuge tubes (1.5 mL)

Procedure:

Preparation of Saturated Solutions: a. Weigh out an excess amount of 6-Benzofuran-2-YL-
1H-indole (e.g., 5-10 mg) into a microcentrifuge tube. b. Add a known volume of the desired

solvent (e.g., 1 mL of DMSO, Ethanol, or PBS) to the tube. c. Tightly cap the tube and vortex

vigorously for 2-3 minutes. d. Place the tube on a rotator or shaker at room temperature for

24 hours to ensure equilibrium is reached.

Separation of Undissolved Solid: a. After 24 hours, centrifuge the suspension at high speed

(e.g., 14,000 rpm) for 10 minutes to pellet the undissolved solid.

Quantification of Solubilized Compound: a. Carefully collect a known volume of the

supernatant without disturbing the pellet. b. Prepare a series of dilutions of the supernatant

in the same solvent. c. Determine the concentration of the compound in the supernatant

using a suitable analytical method (e.g., UV-Vis spectrophotometry at a predetermined λmax

or a calibrated HPLC method). d. The concentration of the undiluted supernatant represents

the solubility of the compound in that solvent.

Protocol 2: Preparation of Stock and Working Solutions
This protocol provides a detailed methodology for preparing a high-concentration stock solution

and subsequent working solutions for use in biological assays.

Materials:

6-Benzofuran-2-YL-1H-indole

Anhydrous DMSO (or other suitable organic solvent as determined in Protocol 1)
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Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Procedure for Preparing a 10 mM Stock Solution in DMSO:

Calculation:

Molecular Weight (MW) of 6-Benzofuran-2-YL-1H-indole = 233.27 g/mol .

To prepare a 10 mM solution (0.010 mol/L), you will need 2.3327 mg per 1 mL of solvent.

Preparation: a. Accurately weigh out 2.33 mg of 6-Benzofuran-2-YL-1H-indole and place it

in a sterile microcentrifuge tube. b. Add 1 mL of anhydrous DMSO to the tube. c. Vortex

thoroughly until the compound is completely dissolved. Gentle warming in a water bath

(37°C) may be necessary to aid dissolution. d. Visually inspect the solution to ensure there

are no visible particles.

Storage: a. Aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles. b. Store the aliquots at -20°C or -80°C for long-term stability. Protect

from light.

Procedure for Preparing Working Solutions:

Thaw a single aliquot of the 10 mM stock solution at room temperature.

Perform serial dilutions of the stock solution into the appropriate cell culture medium or

assay buffer to achieve the desired final concentrations for your experiment.

Important: The final concentration of the organic solvent (e.g., DMSO) in the assay should be

kept to a minimum (typically ≤ 0.5%) to avoid solvent-induced artifacts. Ensure that the

vehicle control in your experiments contains the same final concentration of the solvent.

Mandatory Visualizations
Signaling Pathways
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The following diagrams illustrate key signaling pathways that may be modulated by 6-
Benzofuran-2-YL-1H-indole, based on the known activities of similar compounds.
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To cite this document: BenchChem. [Application Notes and Protocols for 6-Benzofuran-2-YL-
1H-indole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15130691#solution-preparation-of-6-benzofuran-2-yl-
1h-indole-for-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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